Cas no 331652-58-5 (3,5-Dimethyl-1-(4-nitrophenyl)piperazine)

• Product Name: 3,5-Dimethyl-1-(4-nitrophenyl)piperazine
• CAS No: 331652-58-5
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• MDL: MFCD00545972
• CID: 67702
• PubChem ID: 2829620
• Update Time: 2025-04-18

3,5-Dimethyl-1-(4-nitrophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-1-(4-nitrophenyl)piperazine
• 3,5-dimethyl-1-(4-nitro-phenyl)-piperazine
• Cambridge id 5139361
• Oprea1_578871
• AKOS000294686
• AKOS017269472
• A821642
• 331652-58-5
• CS-0365828
• FT-0715649
• E89214
• SCHEMBL1044823
• UBLZWKCJZSDBGQ-UHFFFAOYSA-N
• AC-8454
• DTXSID60385249
• DB-068764
• STK003839

• MDL： MFCD00545972
• Inchi： 1S/C12H17N3O2/c1-9-7-14(8-10(2)13-9)11-3-5-12(6-4-11)15(16)17/h3-6,9-10,13H,7-8H2,1-2H3
• InChI Key： UBLZWKCJZSDBGQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1CC(C)NC(C)C1)=O

Computed Properties

• Exact Mass: 235.13200
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: 1.122
• PSA: 61.09000
• LogP: 2.69840